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Compound of Interest

Compound Name: Bromochloroacetonitrile

Cat. No.: B024974 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper handling and disposal of Bromochloroacetonitrile (BCAN). Adherence to these

procedures is critical for ensuring laboratory safety and environmental compliance.

Bromochloroacetonitrile is a halogenated organic compound that requires specific handling

and disposal protocols due to its potential hazards. As with all laboratory chemicals, a thorough

review of the Safety Data Sheet (SDS) is the first and most critical step before handling this

substance.[1][2][3]

Immediate Safety and Handling Precautions
When working with Bromochloroacetonitrile, it is imperative to use a chemical fume hood to

prevent inhalation of vapors.[1][4] Personal protective equipment (PPE) is mandatory to avoid

skin and eye contact.[1][4][5] Symptoms of exposure may include irritation of the skin, eyes,

and mucous membranes.[6]

Required Personal Protective Equipment (PPE):

Gloves: Nitrile gloves are recommended.[1]

Eye Protection: Chemical safety goggles or a face shield.[1][4][5]

Protective Clothing: A lab coat and closed-toe shoes are required.[1] For handling larger

quantities or in the event of a spill, disposable Tyvek-type sleeves or a full suit may be
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necessary.[6]

In case of accidental exposure, follow these first aid measures immediately:

Skin Contact: Wash the affected area with soap and plenty of water and seek immediate

medical attention.[5][7]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do so. Continue rinsing and get medical attention.[5][7][8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[7][8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5][6]

Spill Management
In the event of a Bromochloroacetonitrile spill, the following steps should be taken:

Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate the area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]

Containment: For small spills, use an inert absorbent material, such as vermiculite or sand,

to contain the substance.

Cleanup: Carefully collect the absorbent material and place it in a sealed, vapor-tight plastic

bag or other appropriate container for disposal as hazardous waste.[2][6]

Decontamination: Clean the spill area with a soap and water solution.[6]

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department or emergency services.[2][9]

Proper Disposal Procedure
Under no circumstances should Bromochloroacetonitrile or any halogenated organic

compounds be disposed of down the drain.[1][2] These substances are toxic and harmful to the
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environment.

Step-by-Step Disposal Protocol:

Waste Segregation: Bromochloroacetonitrile is a halogenated organic compound. It must

be collected separately from non-halogenated organic waste.[1][2][10] Mixing halogenated

and non-halogenated waste streams increases disposal costs and complexity.[3]

Waste Container Selection: Use a designated, compatible waste container, typically a glass

or high-density polyethylene (HDPE) bottle, for collecting halogenated organic waste.[4][11]

The container must have a secure, tight-fitting lid to prevent the release of vapors.[2][4]

Labeling: Clearly label the waste container with "Halogenated Organic Waste" and list

"Bromochloroacetonitrile" as a constituent.[2][4][10] The label should also include

appropriate hazard warnings such as "Toxic" and "Corrosive".[4][6][8]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong acids, bases, and oxidizing agents.[8][11] The storage

location should be a designated satellite accumulation area.[3]

Disposal Request: Once the container is full or ready for disposal, contact your institution's

EHS department to arrange for a hazardous waste pickup.[9] Do not attempt to dispose of

the chemical waste yourself.

Quantitative Data Summary
Parameter Value/Information Source

DOT Hazard Class 8 (Corrosive Liquid) [6][8]

Subsidiary Hazard Class 6.1 (Toxic) [8]

UN Number UN2922 [8]

Boiling Point
148 - 150 °C / 298 - 302 °F @

760 mmHg
[8]

Flash Point > 110 °C / > 230 °F [8]
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Bromochloroacetonitrile.
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Bromochloroacetonitrile Disposal Workflow

Preparation & Handling

Waste Generation & Collection

Storage & Disposal

Start: Handling Bromochloroacetonitrile

Wear Appropriate PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Work in a Chemical Fume Hood

Generate Bromochloroacetonitrile Waste

Is the waste halogenated?

Collect in a designated
'Halogenated Organic Waste' container

Yes

Collect in a separate
'Non-Halogenated Organic Waste' container

No

Label container with contents
and hazard warnings

Store waste container in a cool,
dry, well-ventilated area

Contact Environmental Health & Safety (EHS)
for waste pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Bromochloroacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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